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Compound of Interest |

Ethyl 1-
Compound Name: (hydroxymethyl)cyclopropanecarb

oxylate

Cat. No.: B1338513

An In-depth Technical Guide to Ethyl 1-
(hydroxymethyl)cyclopropanecarboxylate

Introduction: Ethyl 1-(hydroxymethyl)cyclopropanecarboxylate is a bifunctional organic
compound featuring a cyclopropane ring substituted with both a hydroxymethyl group and an
ethyl carboxylate group at the same carbon atom. This unique structural arrangement imparts a
combination of steric hindrance and electronic properties that make it a valuable building block
in organic synthesis and a subject of interest in medicinal chemistry. This guide provides a
comprehensive overview of its chemical properties, reactivity, and associated experimental
considerations for researchers and professionals in drug development.

Chemical and Physical Properties

The fundamental physicochemical properties of Ethyl 1-
(hydroxymethyl)cyclopropanecarboxylate are summarized below. These properties are
critical for its handling, storage, and application in synthetic protocols.
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Property Value Reference
ethyl 1-
IUPAC Name (hydroxymethyl)cyclopropane- [1]

1-carboxylate

CAS Number 3697-68-5 [11[2]
Molecular Formula C7H1203 [11[2]
Molecular Weight 144.17 g/mol [1][2]
Boiling Point 90-94 °C at 8 Torr [2]
Density 1.159 + 0.06 g/cm? (Predicted) [2]
pKa 15.10 + 0.10 (Predicted) [2]
Storage Temperature 2-8°C [2]
Topological Polar Surface Area  46.5 A2 [1]
Hydrogen Bond Donor Count 1 [1]
Hydrogen Bond Acceptor

T g
Rotatable Bond Count 4 [1]

Reactivity and Chemical Behavior

The reactivity of Ethyl 1-(hydroxymethyl)cyclopropanecarboxylate is dictated by its two
primary functional groups: the primary alcohol (-CH20H) and the ethyl ester (-COOEt). The
strained cyclopropane ring also influences its chemical behavior.

Core Reactivity:

» Alcohol Group: The primary hydroxyl group can undergo typical alcohol reactions such as
oxidation to an aldehyde or carboxylic acid, esterification with carboxylic acids or acyl
chlorides, and etherification.
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o Ester Group: The ethyl ester is susceptible to hydrolysis under acidic or basic conditions to
yield the corresponding carboxylic acid. It can also undergo transesterification in the
presence of other alcohols and a suitable catalyst.

o Ligand Formation: The molecule is known to act as a ligand, particularly in Suzuki coupling
reactions, suggesting the oxygen atoms can coordinate with metal centers.[2][3]

Incompatibilities: The compound is incompatible with strong acids, bases, and oxidizing agents,
which can promote ester hydrolysis, deprotonation, or oxidation of the alcohol, respectively.[3]
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Caption: General reactivity profile of Ethyl 1-(hydroxymethyl)cyclopropanecarboxylate.

Experimental Protocols

While specific reaction protocols for this exact molecule are proprietary or scattered in patent
literature, a general procedure for its synthesis can be adapted from standard organic
chemistry methods, such as the Fischer esterification of its corresponding carboxylic acid.

Proposed Synthesis: Fischer Esterification of 1-(hydroxymethyl)cyclopropanecarboxylic acid
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This protocol describes a plausible method for the synthesis of the title compound.
e Reaction Setup:

o To a solution of 1-(hydroxymethyl)cyclopropanecarboxylic acid (1.0 equivalent) in absolute
ethanol (acting as both solvent and reactant, ~5-10 mL per gram of acid), add a catalytic
amount of concentrated sulfuric acid (e.g., 0.05 equivalents) slowly at O °C.

o Equip the reaction flask with a reflux condenser and a drying tube.
e Reaction Execution:
o Heat the reaction mixture to reflux (approximately 78 °C) and maintain for 3-5 hours.

o Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting
carboxylic acid is consumed.

e Work-up and Isolation:

o After completion, cool the mixture to room temperature and remove the excess ethanol
under reduced pressure using a rotary evaporator.[4]

o Dissolve the resulting residue in a suitable organic solvent, such as ethyl acetate (e.g., 50
mL).[4]

o Carefully wash the organic layer with a saturated aqueous solution of sodium bicarbonate
to neutralize the acidic catalyst, followed by a wash with saturated saline (brine) to remove
residual water.[4]

o Separate the organic layer and dry it over anhydrous sodium sulfate or magnesium
sulfate.[4]

e Purification:

o Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the
crude product.
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o Purify the crude ester by vacuum distillation to yield Ethyl 1-
(hydroxymethyl)cyclopropanecarboxylate as a pure liquid.

Caption: Proposed experimental workflow for synthesis via Fischer esterification.

Safety and Handling

Ethyl 1-(hydroxymethyl)cyclopropanecarboxylate is classified as a combustible liquid and
presents several health hazards. Appropriate personal protective equipment (PPE), including

gloves, safety glasses, and a lab coat, should be worn at all times. Work should be conducted
in a well-ventilated area or a chemical fume hood.

GHS Hazard Information:

Hazard Class Hazard Statement GHS Classification

Flammable liquids (Category

Flammability H227: Combustible liquid 2)
Skin Corrosion/Irritation H315: Causes skin irritation Skin Irritation (Category 2)
o H319: Causes serious eye o
Eye Damage/Irritation o Eye Irritation (Category 2A)
irritation
o H335: May cause respiratory Specific target organ toxicity,
Target Organ Toxicity S ]
irritation single exposure (Category 3)

Data sourced from PubChem GHS Classification.[1]
First Aid Measures:

 Inhalation: Move the person to fresh air. If not breathing, give artificial respiration and consult
a physician.[5]

o Skin Contact: Wash off with soap and plenty of water. Consult a physician.[5]

» Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
physician.[5]
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 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and consult a physician.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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